Cas no 18943-23-2 (3-Pentanone, 2-bromo-2-methyl-)

• Product Name: 3-Pentanone, 2-bromo-2-methyl-
• CAS No: 18943-23-2
• MF: C₆H₁₁BrO
• MW: 179.054941415787
• CID: 5246335
• Update Time: 2025-06-12

3-Pentanone, 2-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-bromo-2-methyl-

• Inchi： 1S/C6H11BrO/c1-4-5(8)6(2,3)7/h4H2,1-3H3
• InChI Key： HCAMMTRDWIXINT-UHFFFAOYSA-N
• SMILES： CC(Br)(C)C(=O)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Pentanone, 2-bromo-2-methyl-

Introduction to 3-Pentanone, 2-bromo-2-methyl- (CAS No. 18943-23-2)

3-Pentanone, 2-bromo-2-methyl-, with the chemical formula C₆H₁₁B_rO, is a significant compound in the field of organic synthesis and pharmaceutical research. Its unique structural features, characterized by a bromo-substituted ketone core, make it a valuable intermediate in the development of various bioactive molecules. This compound has garnered attention due to its utility in constructing complex scaffolds that are relevant to modern medicinal chemistry.

The CAS number 18943-23-2 provides a unique identifier for this chemical entity, ensuring precise classification and referencing in scientific literature. As a derivative of pentanone, the introduction of bromine atoms at the 2-position enhances its reactivity, making it a versatile building block for further functionalization. This property is particularly advantageous in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents.

In recent years, the demand for bromo-ketones has surged due to their role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating the three-dimensional structures of drugs. The bromo-substituted ketone functionality in 3-Pentanone, 2-bromo-2-methyl- allows for efficient transformation into other functional groups, including amines and alcohols, through palladium-catalyzed processes.

One of the most compelling applications of this compound is in the synthesis of pharmaceutical intermediates. For instance, it has been utilized in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The structural motif present in 3-Pentanone, 2-bromo-2-methyl- can be incorporated into drug molecules to modulate their pharmacokinetic properties, such as solubility and metabolic stability. This adaptability underscores its importance as a synthetic intermediate.

Recent advancements in green chemistry have also highlighted the significance of optimizing synthetic pathways involving bromo-ketones. Researchers have been exploring catalytic systems that minimize waste and energy consumption while maintaining high yields. The use of recyclable catalysts and solvent-free conditions has been particularly promising in this context. Such innovations align with the broader goal of sustainable pharmaceutical manufacturing.

The chemical properties of 3-Pentanone, 2-bromo-2-methyl- include its reactivity with nucleophiles due to the polarized C=O bond and the electron-withdrawing effect of the bromine atom. This dual reactivity allows for diverse synthetic strategies, enabling chemists to tailor molecular structures with precision. Additionally, its stability under various reaction conditions makes it a reliable choice for multi-step syntheses.

In academic research, this compound has been employed in studies focused on enzyme inhibition and metabolic pathways. For example, derivatives of 3-Pentanone, 2-bromo-2-methyl- have been investigated for their potential to interact with specific enzymes involved in disease pathways. Such studies contribute to our understanding of molecular interactions at the biochemical level and may lead to novel therapeutic approaches.

The pharmaceutical industry continues to leverage this intermediate in drug discovery programs targeting various therapeutic areas. Its incorporation into lead compounds has demonstrated efficacy in preclinical models, paving the way for further development. The ability to modify its structure while retaining key pharmacophoric elements makes it an invaluable asset in medicinal chemistry.

From a regulatory perspective, ensuring the quality and consistency of 3-Pentanone, 2-bromo-2-methyl- is crucial for compliance with Good Manufacturing Practices (GMP). Manufacturers must adhere to stringent guidelines to guarantee that the final product meets analytical specifications. This includes rigorous testing for purity and absence of impurities that could affect downstream applications.

The future prospects of this compound are promising, with ongoing research exploring new synthetic methodologies and applications. Collaborative efforts between academia and industry are likely to drive innovation in using bromo-ketones like 3-Pentanone, 2-bromo-2-methyl- as key components in drug development pipelines.

In conclusion,3-Pentanone, 2-bromo-2-methyl-, identified by its CAS number 18943-23-2, represents a vital intermediate in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it indispensable for constructing complex bioactive molecules. As research progresses,this compound will continue to play a pivotal role in advancing drug discovery and development efforts worldwide.